methyl 2-amino-6,7-dihydro-5H-cyclopenta[d]pyrimidine-5-carboxylate

• Molecular Formula: C9H11N3O2
• Molecular Weight: 193.20 g/mol
• IUPAC Name: methyl 2-amino-6,7-dihydro-5H-cyclopenta[d]pyrimidine-5-carboxylate
• InChI: InChI=1S/C9H11N3O2/c1-14-8(13)5-2-3-7-6(5)4-11-9(10)12-7/h4-5H,2-3H2,1H3,(H2,10,11,12)
• InChI Key: OCPPUHUSEJXUCO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCC2=NC(=NC=C12)N

Description

Methyl 2-amino-6,7-dihydro-5H-cyclopenta[d]pyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C9H11N3O2 and its molecular weight is 193.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Triethylamine (3.20 mL, 23.0 mmol) was added to a solution of methyl 2-amino-4-chloro-6,7-dihydro-5H-cyclopenta[d]pyrimidine-5-carboxylate (2.11 g, 9.27 mmol) in dioxane (42 mL) followed by formic acid (0.89 mL, 22.28 mmol) and [1,1′-bis(diphenylphosphino)ferrocene]-dichloropalladium(II) (660 mg, 0.902 mmol). The reaction mixture was heated at 100° C. in a sealed tube overnight. The solvent was evaporated. The residue was purified by chromatography on silica (220 g+125 g cartridges) using CH2Cl2: MeOH 95:5 to afford the title compound which was used without further purification in the next step.